Cas no 898751-02-5 (Ethyl 5-(3,5-dimethyl-4-methoxyphenyl)-5-oxovalerate)

• Product Name: Ethyl 5-(3,5-dimethyl-4-methoxyphenyl)-5-oxovalerate
• CAS No: 898751-02-5
• MF: C₁₆H₂₂O₄
• MW: 278.343485355377
• MDL: MFCD01320202
• CID: 1945172
• Update Time: 2025-05-24

Ethyl 5-(3,5-dimethyl-4-methoxyphenyl)-5-oxovalerate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(4-methoxy-3,5-dimethylphenyl)-5-oxopentanoate
• ETHYL 5-(3,5-DIMETHYL-4-METHOXYPHENYL)-5-OXOVALERATE
• CTK5G3725
• AG-H-63479
• KB-201984
• Ethyl 5-(3,5-dimethyl-4-methoxyphenyl)-5-oxovalerate

• MDL： MFCD01320202
• Inchi： 1S/C16H22O4/c1-5-20-15(18)8-6-7-14(17)13-9-11(2)16(19-4)12(3)10-13/h9-10H,5-8H2,1-4H3
• InChI Key： WDAOCACYYZGMME-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=C(C=C1C)C(CCCC(=O)OCC)=O

Computed Properties

• Exact Mass: 278.15200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8

Experimental Properties

• Density: 1.056
• Boiling Point: 410.9°C at 760 mmHg
• Flash Point: 180.2°C
• Refractive Index: 1.5
• PSA: 52.60000
• LogP: 3.22810

Additional information on Ethyl 5-(3,5-dimethyl-4-methoxyphenyl)-5-oxovalerate

Ethyl 5-(3,5-dimethyl-4-methoxyphenyl)-5-oxovalerate (CAS No. 898751-02-5): A Comprehensive Overview

Ethyl 5-(3,5-dimethyl-4-methoxyphenyl)-5-oxovalerate (CAS No. 898751-02-5) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, holds promise in various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of Ethyl 5-(3,5-dimethyl-4-methoxyphenyl)-5-oxovalerate features a valeric acid ester moiety linked to a phenolic ring substituted with dimethyl and methoxy groups. This configuration imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of the ester group enhances its reactivity, allowing for further functionalization and derivatization, which is crucial for drug design and material science applications.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The aromatic ring system in Ethyl 5-(3,5-dimethyl-4-methoxyphenyl)-5-oxovalerate suggests possible interactions with biological targets such as enzymes and receptors. Preliminary studies have indicated that derivatives of this compound may exhibit modulatory effects on metabolic pathways, making them candidates for further investigation in areas like inflammation and neurodegeneration.

The synthesis of Ethyl 5-(3,5-dimethyl-4-methoxyphenyl)-5-oxovalerate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methodologies align with the current trends in green chemistry, emphasizing efficiency and sustainability in the production of fine chemicals.

One of the most compelling aspects of Ethyl 5-(3,5-dimethyl-4-methoxyphenyl)-5-oxovalerate is its potential as a building block for more complex molecules. Researchers are exploring its utility in constructing heterocyclic scaffolds, which are prevalent in many bioactive compounds. The versatility of this compound allows chemists to tailor its properties by introducing additional functional groups or modifying its core structure.

The pharmacokinetic profile of derivatives derived from Ethyl 5-(3,5-dimethyl-4-methoxyphenyl)-5-oxovalerate is also a subject of interest. Studies have begun to evaluate its solubility, stability, and metabolic pathways to understand how it behaves within biological systems. These insights are critical for optimizing drug formulations and ensuring therapeutic efficacy.

In the realm of material science, the unique chemical properties of Ethyl 5-(3,5-dimethyl-4-methoxyphenyl)-5-oxovalerate have been leveraged in the development of advanced polymers and coatings. Its ability to form stable esters and interact with other functional groups makes it a valuable component in creating materials with tailored mechanical and thermal properties.

The future directions for research on Ethyl 5-(3,5-dimethyl-4-methoxyphenyl)-5-oxovalerate are multifaceted. Ongoing studies aim to uncover new synthetic routes that improve yield and reduce environmental impact. Additionally, collaborative efforts between chemists and biologists are expected to yield novel applications in drug discovery and biomarker identification.

In conclusion, Ethyl 5-(3,5-dimethyl-4-methoxyphenyl)-5-oxovalerate (CAS No. 898751-02-5) represents a significant advancement in organic chemistry with far-reaching implications for pharmaceuticals and materials science. Its unique structure and reactivity make it a cornerstone for innovation in these fields.